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Compound of Interest

Compound Name: 2-Methylhexane

Cat. No.: B165397 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate solvent is a critical decision that can significantly impact reaction kinetics, yield, and

purity. This guide provides a detailed comparison of the solvent properties of 2-methylhexane
and its straight-chain isomer, n-heptane. Both are non-polar solvents with similar molecular

weights, yet their structural differences lead to notable variations in their physical

characteristics.

This document outlines the key physical and chemical properties of 2-methylhexane and n-

heptane, supported by quantitative data. Furthermore, it details the experimental protocols for

determining these properties, ensuring a comprehensive understanding for application in a

laboratory setting.

Comparative Data of Solvent Properties
The following table summarizes the key physical properties of 2-methylhexane and n-heptane.

These values are crucial for predicting solvent behavior in various experimental conditions.
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Property 2-Methylhexane n-Heptane

Molecular Formula C₇H₁₆ C₇H₁₆

Molecular Weight ( g/mol ) 100.20 100.20[1]

Density (g/mL at 25°C) 0.679[1][2] 0.684[1]

Boiling Point (°C) 90[1][2] 98.4[1]

Melting Point (°C) -118[1][2] -90.5[1]

Refractive Index (at 20°C) 1.384[2] 1.3855 (at 25°C)[1]

Polarity Non-polar[2] Non-polar[1]

Solubility in Water Insoluble[3] Almost insoluble[1]

Solubility in Organic Solvents

Soluble in acetone, alcohol,

benzene, chloroform, ether,

and ligroin[2]

Soluble in ethanol, chloroform,

ether, and benzene[1]

Understanding the Differences: A Structural
Perspective
2-Methylhexane and n-heptane are constitutional isomers, meaning they share the same

molecular formula but differ in their structural arrangement.[2] n-Heptane is a straight-chain

alkane, while 2-methylhexane has a branched structure with a methyl group attached to the

second carbon of the hexane chain.[2]

This branching has a tangible impact on their physical properties. The lower boiling point of 2-
methylhexane compared to n-heptane can be attributed to the reduced surface area of the

branched molecule, which leads to weaker intermolecular van der Waals forces.[4][5][6]

Conversely, the more linear structure of n-heptane allows for stronger intermolecular

interactions, requiring more energy to transition into the gaseous phase.[4]

Applications in Research and Development
Both 2-methylhexane and n-heptane are widely used as non-polar solvents in various

industries, including pharmaceuticals.[7] Their ability to dissolve non-polar substances makes
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them suitable for extraction, purification, and as reaction media for organic synthesis.[7] n-

Heptane, in particular, is utilized in the pharmaceutical industry as an inert solvent for

purification, recrystallization, and washing of active pharmaceutical ingredients (APIs).[7] 2-
Methylhexane is often found as a component in commercial heptane and is used in organic

synthesis and as a model iso-alkane in research.[2][3]

Experimental Protocols
To ensure accurate and reproducible results in the laboratory, standardized methods for

determining solvent properties are essential. The following are detailed protocols for measuring

key solvent characteristics.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for its determination is distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or sand bath

Procedure:

Assemble the distillation apparatus.

Place the solvent in the distillation flask along with a few boiling chips to ensure smooth

boiling.

Position the thermometer bulb just below the side arm of the distillation flask to accurately

measure the temperature of the vapor.
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Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point.

Determination of Density
Density is the mass per unit volume of a substance. It can be determined accurately using a

pycnometer or by direct mass and volume measurements.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Water bath (for temperature control)

Procedure (using a pycnometer):

Clean and dry the pycnometer and determine its empty mass.

Fill the pycnometer with the solvent, ensuring no air bubbles are trapped, and insert the

stopper.

Place the filled pycnometer in a constant temperature water bath until it reaches thermal

equilibrium.

Remove the pycnometer from the bath, wipe it dry, and measure its mass.

Repeat the procedure with a reference liquid of known density (e.g., deionized water).

Calculate the density of the solvent using the masses and the known density of the reference

liquid.

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. An Ostwald viscometer is a common

instrument for this measurement.

Apparatus:
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Ostwald viscometer

Stopwatch

Constant temperature bath

Pipette

Procedure:

Clean and dry the viscometer.

Pipette a known volume of the solvent into the larger bulb of the viscometer.

Place the viscometer in a constant temperature bath.

Using a pipette bulb, draw the liquid up into the other arm of the viscometer until it is above

the upper mark.

Release the suction and measure the time it takes for the liquid meniscus to fall from the

upper mark to the lower mark.

Repeat the measurement with a reference liquid of known viscosity.

Calculate the viscosity of the solvent using the flow times, densities of the two liquids, and

the known viscosity of the reference liquid.

Determination of Polarity
Solvent polarity is a complex property that describes the distribution of charge in a solvent

molecule. While it can be quantified by measuring the dielectric constant, a more practical

approach in many laboratories is to determine the relative polarity through solubility tests.

Apparatus:

Test tubes

A range of solutes with varying polarities (e.g., a non-polar compound like naphthalene, a

moderately polar compound like benzoic acid, and a polar compound like sodium chloride)
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Procedure:

Place a small, consistent amount of a solute into separate test tubes.

Add a consistent volume of the solvent to be tested to each test tube.

Agitate the test tubes to facilitate dissolution.

Observe the extent to which each solute dissolves in the solvent.

By comparing the solubility of different solutes, a qualitative assessment of the solvent's

polarity can be made. A non-polar solvent will readily dissolve non-polar solutes but not polar

ones.

Logical Workflow for Solvent Comparison
The following diagram illustrates the logical process for comparing the solvent properties of 2-
methylhexane and n-heptane.
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Click to download full resolution via product page

Caption: Logical workflow for comparing 2-methylhexane and n-heptane solvent properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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